Cas no 139155-55-8 (1-bromo-3-(2-methylpropyl)benzene)

1-bromo-3-(2-methylpropyl)benzene structure
139155-55-8 structure
Product Name:1-bromo-3-(2-methylpropyl)benzene
CAS No:139155-55-8
MF:C10H13Br
MW:213.114222288132
MDL:MFCD26405543
CID:1093620
PubChem ID:18754991
Update Time:2025-04-20

1-bromo-3-(2-methylpropyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-3-isobutylbenzene
    • 1-bromo-3-(2-methylpropyl)benzene
    • Benzene, 1-bromo-3-(2-methylpropyl)-
    • 3-Bromo-isobutylbenzene
    • YSJTXBKDIUSLGN-UHFFFAOYSA-N
    • AK148389
    • EN300-142620
    • SCHEMBL1513595
    • AKOS022188292
    • MFCD26405543
    • C72557
    • 139155-55-8
    • DS-8900
    • CS-W007295
    • MDL: MFCD26405543
    • Inchi: 1S/C10H13Br/c1-8(2)6-9-4-3-5-10(11)7-9/h3-5,7-8H,6H2,1-2H3
    • InChI Key: YSJTXBKDIUSLGN-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)CC(C)C

Computed Properties

  • Exact Mass: 212.02009
  • Monoisotopic Mass: 212.02006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 4.2

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 237.0±9.0 °C at 760 mmHg
  • Flash Point: 96.6±13.1 °C
  • PSA: 0
  • Vapor Pressure: 0.1±0.5 mmHg at 25°C

1-bromo-3-(2-methylpropyl)benzene Security Information

1-bromo-3-(2-methylpropyl)benzene Pricemore >>

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